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Compound of Interest

Compound Name: Tridecane-d28

Cat. No.: B568196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of the

Tridecane-d28 analytical standard. It is intended to assist researchers, scientists, and drug

development professionals in sourcing this internal standard and understanding its application

in quantitative analysis. This document outlines key product specifications from various

suppliers, a detailed experimental protocol for its use, and a visual representation of the

analytical workflow.

Introduction to Tridecane-d28 as an Internal
Standard
Tridecane-d28 is the deuterated form of tridecane, a C13 straight-chain alkane. The

replacement of all 28 hydrogen atoms with deuterium results in a molecule with a higher

molecular weight (212.53 g/mol ) compared to its non-labeled counterpart (184.36 g/mol ).[1][2]

This mass difference allows for its clear differentiation in mass spectrometry-based analytical

techniques.

Due to its chemical similarity to tridecane and other hydrocarbons, Tridecane-d28 is an ideal

internal standard for quantitative analysis, particularly in gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[3] The

fundamental principle of using an internal standard is to add a known quantity of a compound—

the internal standard—to every sample, including calibrators and unknowns. The ratio of the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b568196?utm_src=pdf-interest
https://www.benchchem.com/product/b568196?utm_src=pdf-body
https://www.benchchem.com/product/b568196?utm_src=pdf-body
https://www.benchchem.com/product/b568196?utm_src=pdf-body
https://chem.libretexts.org/Ancillary_Materials/Worksheets/Worksheets%3A_Analytical_Chemistry_II/Calibration_Methods_(Gonzalez)/03_Internal_Standard
https://blog.win-source.net/q-a/what-is-the-internal-standard-method-how-to-choose-the-internal-standard/
https://www.benchchem.com/product/b568196?utm_src=pdf-body
https://scioninstruments.com/us/blog/internal-standards-what-are-they-how-do-i-choose-use-and-benefit-from-them/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


analytical signal of the target analyte to that of the internal standard is then used for

quantification. This method effectively corrects for variations in sample preparation, injection

volume, and instrument response, thereby improving the accuracy and precision of the results.

Commercial Suppliers of Tridecane-d28
Several commercial suppliers offer Tridecane-d28 as an analytical standard. The following

table summarizes the available quantitative data for easy comparison. Please note that pricing

information is often subject to change and may require a direct quote from the supplier.

Supplier
Product
Name

CAS
Number

Isotopic
Purity

Chemical
Purity

Available
Quantities

Sigma-

Aldrich

(MilliporeSig

ma)

Tridecane-

d28
121578-12-9 98 atom % D Not specified

Custom

packaging

available

upon request

MedchemExp

ress

Tridecane-

d28
121578-12-9 Not specified Not specified

10 mg, 100

mg

CDN

Isotopes

n-Tridecane-

d28
121578-12-9 98 atom % D Not specified 0.25 g, 0.5 g

LGC

Standards

n-Tridecane

(D28, 98%)
121578-12-9 98% Not specified

Inquire for

details

Cambridge

Isotope

Laboratories,

Inc.

n-Tridecane

(D₂₈, 98%)
121578-12-9 98% Not specified

Inquire for

details

Experimental Protocol: Quantitative Analysis of
Hydrocarbons using Tridecane-d28 as an Internal
Standard by GC-MS
This section provides a detailed methodology for the use of Tridecane-d28 as an internal

standard in a typical GC-MS analysis of hydrocarbon samples.
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Materials and Reagents
Tridecane-d28 analytical standard

High-purity solvent (e.g., hexane or dichloromethane)

Analytes of interest (e.g., a mix of C10-C20 alkanes)

Sample matrix (e.g., environmental extract, biological sample)

Volumetric flasks and pipettes

GC-MS system with a suitable capillary column (e.g., HP-5MS)

Preparation of Standard Solutions
Internal Standard Stock Solution: Prepare a stock solution of Tridecane-d28 at a

concentration of, for example, 100 µg/mL in the chosen high-purity solvent.

Analyte Stock Solution: Prepare a stock solution containing the hydrocarbon analytes of

interest at a known concentration.

Calibration Standards: Prepare a series of calibration standards by adding varying known

amounts of the analyte stock solution to volumetric flasks. To each flask, add a constant,

known amount of the Tridecane-d28 internal standard stock solution. Dilute to the final

volume with the solvent. This ensures a constant concentration of the internal standard

across all calibration levels.

Sample Preparation
Accurately weigh or measure a known amount of the sample to be analyzed.

If necessary, perform an extraction procedure to isolate the hydrocarbons from the sample

matrix.

To the extracted sample, add the same constant, known amount of the Tridecane-d28
internal standard stock solution as was added to the calibration standards.

Dilute the sample to a final known volume with the solvent.
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GC-MS Analysis
Instrument Setup: Equip the GC-MS with a capillary column suitable for hydrocarbon

analysis. Set the instrument parameters, including injector temperature, oven temperature

program, carrier gas flow rate, and mass spectrometer settings.

Analysis Sequence: Analyze the prepared calibration standards first to establish the

calibration curve. Follow this with the analysis of the prepared samples. It is good practice to

run a solvent blank and a quality control sample within the sequence.

Data Acquisition: Operate the mass spectrometer in a mode that allows for the detection and

quantification of the target analytes and Tridecane-d28. Selected Ion Monitoring (SIM) mode

is often used for higher sensitivity and specificity.

Data Processing and Quantification
Peak Integration: Integrate the chromatographic peaks for each target analyte and for the

Tridecane-d28 internal standard in all chromatograms (calibration standards and samples).

Calibration Curve: For the calibration standards, calculate the response factor (RF) for each

analyte relative to the internal standard using the following equation: RF = (Analyte Peak

Area / Internal Standard Peak Area) / (Analyte Concentration / Internal Standard

Concentration) Plot the ratio of the analyte peak area to the internal standard peak area

against the ratio of the analyte concentration to the internal standard concentration. This will

generate a calibration curve.

Quantification of Analytes in Samples: For each sample, calculate the concentration of the

target analyte using the response factor determined from the calibration curve and the peak

areas of the analyte and the internal standard.

Mandatory Visualizations
Workflow for Quantitative Analysis Using Tridecane-d28
Internal Standard
The following diagram illustrates the logical workflow for a quantitative analysis utilizing

Tridecane-d28 as an internal standard.
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Workflow for Quantitative Analysis using an Internal Standard

Preparation

Analysis

Data Processing

Prepare Internal Standard
(Tridecane-d28) Stock Solution

Prepare Calibration Standards
with IS

Prepare Sample and Spike
with IS

GC-MS Analysis of
Standards and Samples

Integrate Peak Areas
(Analyte and IS)

Generate Calibration Curve
(Response Ratio vs. Conc. Ratio)

Quantify Analyte in Sample

Final Analyte Concentration

Click to download full resolution via product page

Workflow for internal standard-based quantitative analysis.
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Logical Relationship for Choosing an Internal Standard
The selection of an appropriate internal standard is critical for the success of the analytical

method. The following diagram outlines the key considerations.

Criteria for Selecting an Internal Standard

Ideal Internal
Standard

Chemical Similarity
to Analyte

No Interference with
Sample Matrix

Similar Retention Time
(Co-elution)

Resolvable Mass
Difference (MS)

Stable and
Non-reactive

High Purity and
Availability

Click to download full resolution via product page

Key criteria for the selection of an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Tridecane-d28 Analytical Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568196#commercial-suppliers-of-tridecane-d28-
analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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